
CL-385319: Application Notes and Protocols for
Cell Culture Experiments

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: CL-385319

Cat. No.: B10847640 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preparation and use of CL-
385319 in cell culture experiments. CL-385319 is a potent N-substituted piperidine compound

that acts as a viral entry inhibitor, specifically targeting the hemagglutinin (HA) protein of

influenza A viruses, including the highly pathogenic H5N1 subtype.[1][2][3] By interfering with

the fusogenic function of HA, CL-385319 effectively blocks the virus from entering host cells.[2]

Physicochemical Properties and Storage
Property Value

Molecular Formula C₁₅H₁₉ClF₄N₂O

Molecular Weight 354.77 g/mol

Appearance White to off-white solid

Storage Conditions

Store at 4°C for short-term storage. For long-

term storage, it is recommended to store in a

sealed container at -20°C or -80°C, away from

moisture. Stock solutions should be stored at

-80°C for up to 6 months or at -20°C for 1

month.[3]
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The following table summarizes the inhibitory and cytotoxic concentrations of CL-385319 in

Madin-Darby Canine Kidney (MDCK) cells, a common cell line used for influenza virus

research.

Parameter Cell Line Value Notes

IC₅₀ MDCK 27.03 ± 2.54 µM

Inhibitory

concentration for

highly pathogenic

H5N1 influenza A

virus infection.[1][2][3]

CC₅₀ MDCK 1.48 ± 0.01 mM

Cytotoxic

concentration,

indicating low

cytotoxicity and a

favorable therapeutic

index.[1][2][3]

IC₅₀ (Pseudovirus) MDCK 0.37 - 4.00 µM

Inhibitory

concentration for

H5N1 pseudoviruses

carrying

hemagglutinins from

different strains.[1]

Signaling Pathway of CL-385319 Inhibition
CL-385319 targets the influenza A virus entry process, which is mediated by the viral

hemagglutinin (HA) protein. The compound is believed to bind to a cavity in the stem region of

the HA2 subunit.[1][2] This binding stabilizes the pre-fusion conformation of HA, preventing the

low pH-induced conformational changes necessary for the fusion of the viral and endosomal

membranes. By inhibiting this crucial step, CL-385319 effectively blocks the release of the viral

genome into the host cell cytoplasm.[4][5]
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Preparation

Treatment and Infection

Incubation

Analysis

1. Seed MDCK cells in a 96-well plate

5. Infect MDCK cells with the virus-compound mixture

2. Prepare serial dilutions of CL-385319

4. Pre-incubate virus with CL-385319 dilutions

3. Prepare influenza virus inoculum

6. Incubate for 48-72 hours

7. Assess viral activity (e.g., CPE, plaque assay, qPCR)

8. Determine IC50 value

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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